Cas no 4344-62-1 (5-(morpholin-4-yl)pentan-1-ol)

• Product Name: 5-(morpholin-4-yl)pentan-1-ol
• CAS No: 4344-62-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 2827623
• PubChem ID: 16097790
• Update Time: 2025-08-05

5-(morpholin-4-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-4-yl)pentan-1-ol
• CS-0355292
• 5-morpholinopentan-1-ol
• DTXSID70582626
• EN300-1636508
• A1-16387
• SCHEMBL1403807
• H28882
• 4344-62-1

• Inchi： 1S/C9H19NO2/c11-7-3-1-2-4-10-5-8-12-9-6-10/h11H,1-9H2
• InChI Key： QXHSPHQXZGHRFK-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCCCO

Computed Properties

• Exact Mass: 173.141578849Da
• Monoisotopic Mass: 173.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 5-(morpholin-4-yl)pentan-1-ol

Professional Introduction to 5-(morpholin-4-yl)pentan-1-ol (CAS No. 4344-62-1)

5-(morpholin-4-yl)pentan-1-ol, a compound with the chemical formula C₁₀H₂₁NO₂, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 4344-62-1, has garnered attention due to its structural and functional properties, which make it a valuable candidate for various applications in drug development and research.

The molecular structure of 5-(morpholin-4-yl)pentan-1-ol features a pentyl chain linked to a morpholine ring, which is a key feature that contributes to its unique chemical behavior. The morpholine moiety, specifically the nitrogen-containing heterocycle, is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This characteristic is particularly advantageous in the formulation of drugs that require efficient absorption and distribution within the body.

In recent years, there has been a growing interest in the development of novel compounds that incorporate morpholine derivatives due to their potential therapeutic benefits. Research has shown that morpholine-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The presence of the morpholine ring in 5-(morpholin-4-yl)pentan-1-ol suggests that it may possess similar pharmacological effects, making it a promising candidate for further investigation.

The synthesis of 5-(morpholin-4-yl)pentan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pentyl chain, followed by the introduction of the morpholine ring through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

One of the most compelling aspects of 5-(morpholin-4-yl)pentan-1-ol is its potential application in the development of new drugs targeting various diseases. For instance, studies have indicated that morpholine derivatives can interact with biological targets such as enzymes and receptors, modulating their activity and potentially treating conditions like cancer, neurodegenerative disorders, and infectious diseases. The specific interactions between 5-(morpholin-4-yl)pentan-1-ol and these targets are being actively investigated in preclinical studies.

The pharmacokinetic properties of 5-(morpholin-4-yl)pentan-1-ol are also of great interest. Due to its molecular structure, it is expected to have good oral bioavailability, allowing for convenient administration routes. Additionally, the compound's stability under various conditions makes it suitable for formulation into different dosage forms, such as tablets and injectables. These attributes are crucial for ensuring that the drug remains effective throughout its shelf life and can be easily integrated into therapeutic regimens.

In conclusion, 5-(morpholin-4-yloctadecanone (CAS No. 43446221)) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a pentyl chain and a morpholine ring endows this compound with properties that make it an attractive candidate for drug development. As research continues to uncover new insights into its biological activities and pharmacokinetic behavior, 5-(morpholin(44 yl)pentan(11 ol is poised to play a crucial role in addressing various medical challenges.